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Compound of Interest

Compound Name: C.l. Direct Red 10
CAS No.: 2429-70-1
Cat. No.: B1197060
Get Quote
. J

Executive Summary

Direct Red 10, chemically designated as C.I. 22145 (often synonymous with Congo Corinth or
Erie Garnet B), is a disazo dye historically significant in textile dyeing and biological staining.[1]
[2][3][4][5] Unlike its structural analog Congo Red (C.I. 22120), Direct Red 10 exhibits a
bathochromic shift due to the presence of specific auxochromes (methoxy groups) on the
biphenyl scaffold.[4]

This guide provides the definitive spectral data, experimental protocols for validation, and the
mechanistic basis for its absorption behavior. The primary absorption maximum (

) in agueous solution is typically observed in the 515-530 nm range, distinct from the ~498 nm
peak of Congo Red.[4]

Core Chemical Identity
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Parameter Detail

Common Name Direct Red 10/ Congo Corinth / Erie Garnet B
Colour Index (C.1.) 22145

CAS Number 2429-70-1

Chromophore Class Disazo (Benzidine/Dianisidine derivative)

Molecular Formula (Typical Disodium Salt)

Soluble in water (Red/Violet solution); Soluble in

Solubility Ethanol
ano

Spectral Characteristics
Absorption Spectrum Profile

The absorption spectrum of Direct Red 10 is characterized by a broad charge-transfer band in

the visible region.[4]
e Primary

(Water):515 — 530 nm[4]

o Note: While Congo Red peaks at ~497 nm, the methoxy substituents in Direct Red 10
(derived from dianisidine) donate electron density to the conjugated

-system, lowering the energy gap (
) and shifting the peak to longer wavelengths (Red/Violet).[4]

o Analytical Reference: Liquid chromatography detection is often optimized at 532 nm for
this dye to maximize sensitivity.

e Secondary Peak (UV): ~310 nm (naphthalene ring absorption).[4]

o Appearance: Deep red to red-violet solution.[4]
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Solvatochromism and pH Sensitivity

Like many azo dyes, Direct Red 10 acts as a pH indicator. The azo group (

) can protonate under acidic conditions, leading to a significant spectral shift.[4]

Condition Observed Color Spectral Shift Mechanism

Delocalized

Neutral (pH 7) Red / Garnet nm

-system (Azo form)

Bathochromic Shift ( Protonation of azo
Acidic (pH < 3) Blue / Violet nitrogens / Quinoid
560+ nm) resonance
Basic (pH > 10) Red Minimal Shift Stable anionic form

Experimental Protocol: Determination of and
To ensure data integrity, researchers must empirically determine the
and Molar Extinction Coefficient (

) for their specific lot of dye, as commercial purity varies (typically 30—80% dye content).[4]

Reagents & Equipment

e Analytes: Direct Red 10 (Sigma-Aldrich/Merck or equivalent certified standard).[4]

Solvent: Ultrapure Deionized Water (

).[4]

Buffer: Phosphate Buffered Saline (PBS), pH 7.4 (to stabilize pH effects).

Instrument: Double-beam UV-Vis Spectrophotometer (e.g., Shimadzu UV-1800 or Agilent
Cary 60).[4]

Cuvettes: Quartz, 1 cm path length (matched pair).
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Workflow Diagram

The following Graphviz diagram outlines the critical path for spectral validation.
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Figure 1: Systematic workflow for the determination of spectral constants.
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Step-by-Step Methodology

e Stock Preparation:
o Dissolve

mg of Direct Red 10 in
mL of ultrapure water.

o Note: Sonicate for 10 minutes to ensure complete dissolution of aggregates.
» Baseline Correction:
o Fill both reference and sample cuvettes with the solvent blank (Water or PBS).[4]
o Perform a baseline scan (autozero) from 300 nm to 700 nm.[4]
e Sample Scanning:
o Dilute stock to approximately
(light pink color).[4]
o Scan the sample.[6] If absorbance (

) > 1.0, dilute further.[4] Ideally,

should be between 0.2 and 0.8.
o Data Analysis:
o Locate the peak absorbance.[7]

o Validation: Check for a "shoulder" around 550 nm, which may indicate aggregation (H-
aggregates) or impurities.[4] Monomeric dye typically shows a clean Gaussian-like peak.

[4]
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Calculation of Molar Extinction Coefficient ( )[4][5][9]
[10]
Once
is identified (e.g., 520 nm), calculate
using the Beer-Lambert Law: [4][8]
Where:
e = Absorbance at
[4109][10]
« = Concentration (Molar, mol/L)[4]

« = Path length (1 cm)[4][8]

Typical Range for Disazo Dyes:
4]

Experimental Calibration Table

Concentration (

Absorbance (A) Calculated Notes
)
5.0 0.185 37,000 Linear Region
10.0 0.370 37,000 Optimal Signal

Slight Deviation
20.0 0.735 36,750 ,
(Aggregation)

50.0 1.800 N/A Detector Saturation

Applications & Troubleshooting
Analytical Applications
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» Amyloid Detection: Similar to Congo Red, Direct Red 10 can bind to amyloid fibrils, often
inducing a spectral redshift and birefringence.

» Textile Analysis: Used as a standard in tracking dye effluent degradation.

Common Pitfalls

o Dye Aggregation: Azo dyes stack in aqueous solution (dimerization).[4] If the spectrum
broadens or the peak shifts blue (hypsochromic), add 10-20% ethanol or a surfactant (e.g.,
Triton X-100) to disrupt aggregates.[4]

o Photobleaching: Direct Red 10 is light-sensitive.[4] Store stock solutions in amber bottles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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characterization-of-direct-red-10]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1197060?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

